Cadmium fluorosilicate

• IUPAC Name: cadmium(2+);silicon(4+);hexafluoride
• InChI: InChI=1S/Cd.6FH.Si/h;6*1H;/q+2;;;;;;;+4/p-6
• InChI Key: IQBPNJJDIXBFNB-UHFFFAOYSA-H
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Si+4].[Cd+2]
• Molecular Formula: CdF6Si
• Molecular Weight: 254.49 g/mol
• CAS No.: 17010-21-8

Description

Cadmium fluorosilicate (CAS 17010-21-8) is an inorganic compound with the formula CdSiF₆. It is a cadmium salt derived from fluorosilicic acid (H₂SiF₆) and is primarily utilized in specialized industrial applications, such as electroplating baths and chemical synthesis . Its structure consists of a cadmium cation (Cd²⁺) coordinated with a hexafluorosilicate anion (SiF₆²⁻).

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium fluorosilicate can be synthesized through the reaction of cadmium salts with hexafluorosilicic acid. The reaction typically involves mixing cadmium chloride or cadmium nitrate with hexafluorosilicic acid in an aqueous solution. The resulting product is then crystallized to obtain this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, including temperature, concentration, and pH, to ensure high yield and purity of the final product. The crystallization process is optimized to produce large quantities of this compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: Cadmium fluorosilicate undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, leading to the formation of cadmium oxide and silicon tetrafluoride.

Reduction: Reduction reactions involving this compound typically result in the formation of elemental cadmium and silicon tetrafluoride.

Substitution: Substitution reactions can occur when this compound reacts with other halides, leading to the exchange of fluoride ions with other halide ions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and hydrogen peroxide, typically under elevated temperatures.

Reduction: Reducing agents such as hydrogen gas or sodium borohydride are used under controlled conditions.

Substitution: Halide salts such as sodium chloride or potassium bromide are used in substitution reactions, often in aqueous or organic solvents.

Major Products Formed:

Oxidation: Cadmium oxide and silicon tetrafluoride.

Reduction: Elemental cadmium and silicon tetrafluoride.

Substitution: Cadmium halides and silicon tetrafluoride.

Scientific Research Applications

Chemical Applications

Cadmium fluorosilicate serves as a precursor in the synthesis of other cadmium and silicon-based compounds. Its reactivity and stability make it a valuable compound in studies focused on fluorosilicates.

Key Applications:

• Synthesis of Fluorosilicates: It is utilized in the development of new materials with specific properties, such as enhanced optical characteristics.
• Analytical Chemistry: this compound is employed in analytical methods for detecting cadmium ions in various samples, contributing to environmental monitoring efforts.

Biological Applications

In biological research, this compound is primarily used to develop fluorescent probes for detecting cadmium ions. These probes are crucial for studying cadmium toxicity and its effects on living organisms.

Significant Findings:

• Fluorescent Probes: Research has shown that cadmium fluorescent sensors can detect cadmium ions with high sensitivity, which is essential for environmental and health-related studies. A review of literature from 2017 to 2021 highlighted advancements in probe design and application characteristics, indicating a growing interest in this area .
• Toxicity Studies: Cadmium ions can induce oxidative stress and disrupt cellular functions, making the study of this compound vital for understanding its biological impact.

Medical Applications

The fluorescent properties of this compound have led to investigations into its potential use in medical imaging and diagnostics.

Potential Uses:

• Medical Imaging: Due to its ability to emit fluorescence, this compound could be utilized in imaging techniques that require precise detection of biological markers.
• Diagnostic Tools: The compound's role in developing sensitive diagnostic tools for detecting heavy metals in biological samples underscores its importance in medical research.

Industrial Applications

In the industrial sector, this compound is utilized in the production of specialized glass and ceramics. Its unique properties enhance the performance of these materials.

Industrial Benefits:

• Glass Production: The compound contributes to the optical clarity and durability of glass products.
• Ceramics: In ceramic applications, this compound helps improve thermal stability and mechanical strength.

Safety Considerations

Handling cadmium compounds requires strict safety protocols due to their toxic nature. This compound can cause severe health issues if inhaled or ingested, including kidney damage and cancer risks . Therefore, personal protective equipment (PPE) and proper ventilation are essential when working with this compound.

• Fluorescent Probe Development:
  A comprehensive review analyzed 98 studies on cadmium fluorescent sensors from 2017 to 2021, highlighting advancements in probe design that enhance selectivity and sensitivity for detecting cadmium ions .
• Environmental Monitoring:
  Research indicates that this compound-based sensors are effective tools for monitoring environmental contamination by heavy metals, providing critical data for public health assessments.
• Material Science Innovations:
  Studies have demonstrated that incorporating this compound into glass formulations results in improved optical properties and durability, making it a valuable component in high-performance materials .

Mechanism of Action

The mechanism of action of cadmium fluorosilicate involves its interaction with various molecular targets and pathways. In biological systems, cadmium ions released from this compound can bind to proteins and enzymes, disrupting their normal function. This can lead to oxidative stress, interference with cellular signaling pathways, and epigenetic modifications. The compound’s effects are mediated through pathways such as the Mitogen-Activated Protein Kinase (MAPK) pathway, Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, and Tumor Protein 53 (p53) pathway .

Comparison with Similar Compounds

Comparison with Other Cadmium Salts

Acute Toxicity

Cadmium compounds exhibit varying toxicities depending on their solubility and bioavailability. Oral LD₅₀ values in rats highlight critical differences:

Compound	LD₅₀ (mg/kg)	Reference
Cadmium oxide	72
Cadmium chloride	88
Cadmium fluorosilicate	100

This compound demonstrates lower acute toxicity compared to cadmium chloride and oxide, likely due to reduced solubility or slower dissociation in biological systems .

Comparison with Fluorosilicate Compounds

Sodium and potassium fluorosilicates are structurally analogous but differ in cation-specific properties:

Property	This compound	Sodium Fluorosilicate	Potassium Fluorosilicate
Regulatory Status	Restricted in manufacturing (Toyota TMR SAS0126n)	Listed on TSCA (US) and DSL (Canada)	Listed on TSCA (US)
Trace Contaminants	—	May contain cadmium, arsenic, lead	—
Primary Use	Electroplating	Water fluoridation	Pesticides, glass etching

Sodium fluorosilicate, a common water fluoridation agent, may contain trace cadmium impurities, raising concerns about cumulative exposure . In contrast, this compound itself is intentionally synthesized for industrial applications.

Biological Activity

Cadmium fluorosilicate (CdF) is a compound that has garnered attention due to its potential biological effects, particularly its toxicity and impact on various biological systems. This article explores the biological activity of this compound, focusing on its mechanisms of toxicity, effects on cellular processes, and implications for health.

Overview of this compound

This compound is primarily used in industrial applications, including telecommunications. However, exposure to this compound poses significant health risks, particularly through inhalation or dermal contact. The biological activity of cadmium and its compounds, including this compound, is characterized by oxidative stress, apoptosis, and organ toxicity.

Mechanisms of Toxicity

Oxidative Stress and Apoptosis

Cadmium exposure leads to the generation of reactive oxygen species (ROS), which can cause oxidative damage to cells. In studies involving Drosophila melanogaster, it was observed that increasing concentrations of cadmium resulted in elevated ROS levels and increased apoptosis in larvae. The expression of pro-apoptotic genes such as Debcl, hid, rpr, and p53 was significantly upregulated in response to cadmium exposure, indicating a direct link between cadmium toxicity and apoptotic pathways .

Case Study: Effects on Drosophila Larvae

A study examined the effects of cadmium on Drosophila larvae exposed to various concentrations (1.125 mg/kg to 9 mg/kg). Key findings included:

• Crawling Behavior : Higher cadmium concentrations led to irregular crawling patterns and reduced speed.
• DNA Damage : Comet assays revealed significant DNA damage correlated with increased cadmium levels.
• Mortality Rates : The lethal concentration (LC50) for cadmium was determined to be 4.449 mg/kg, indicating substantial mortality at elevated exposure levels .

Organ Toxicity

Acute Toxicity Studies

Research conducted on rats demonstrated that intravenous administration of this compound resulted in severe hepatic and renal damage. The 24-hour lethal dose (LD50) was found to be 3.29 mg/kg. Doses above 2.67 mg/kg caused significant liver injury, as indicated by elevated serum enzymes (AST and ALT), while renal failure was also observed at higher doses .

Table 1: Summary of Acute Toxicity Findings

Dose (mg/kg)	Effect Observed	LD50 (mg/kg)
1.34	No significant effects
2.67	Hepatic injury
4.01	Severe hepatic and renal damage	3.29

Co-exposure Effects

Recent studies have also investigated the combined effects of cadmium and fluoride exposure, revealing that co-exposure can exacerbate toxicity. In a rat model, non-toxic levels of sodium fluoride combined with cadmium chloride resulted in significant liver enzyme elevation and histopathological changes compared to controls. This finding underscores the potential risks associated with simultaneous exposure to these contaminants .

Q & A

Q. What methodological approaches are recommended for synthesizing cadmium fluorosilicate in laboratory settings?

this compound synthesis typically involves optimizing reaction parameters such as fluorosilicate concentration, temperature, and solid-to-liquid ratio. Orthogonal experimental designs are effective for identifying dominant factors. For example, a two-stage orthogonal experiment revealed that solid-to-liquid ratio and fluorosilicate concentration are critical, with reaction temperature and time having secondary impacts . Detailed protocols should include stoichiometric calculations and pH control to prevent unintended byproducts.

Q. How can researchers determine the acute toxicity profile of this compound in biological models?

Acute oral toxicity studies in rodents provide foundational data. The oral LD₅₀ for this compound in rats is reported as 100 mg/kg, higher than cadmium chloride (88 mg/kg) and oxide (72 mg/kg) . Methodologies include:

• Administering graded doses via gavage.
• Monitoring emesis, mucosal inflammation, and mortality over 24–72 hours.
• Comparing results to EPA guidelines for cadmium compounds to ensure consistency with regulatory thresholds .

Q. What are the standard analytical techniques for identifying contaminants in this compound samples?

Trace contaminants (e.g., arsenic, lead, mercury) can be quantified using:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for heavy metals.
• Ion Chromatography for fluoride and silicate ions.
• Cross-referencing results with EPA safety limits (e.g., arsenic ≤ 10 ppb) to assess compliance .

Advanced Research Questions

Q. How can spectroscopic methods elucidate the crystal field effects in this compound?

Crystal field splitting and electronic transitions can be studied via:

• Electric Dipole Transition Analysis : Matrix elements of even-order unit tensors between 4f^x states, as described by Ofelt’s theory for rare-earth ions .
• Polarization Curves : Electrochemical studies in fluorosilicate baths reveal cathodic polarization behavior, correlating with Butler-Volmer kinetics to infer electron transfer mechanisms .

Q. What experimental strategies resolve contradictions in toxicity data across studies?

Discrepancies (e.g., LD₅₀ variability) require:

• Meta-Analysis : Pooling data from EPA reports, NIOSH studies, and peer-reviewed toxicology papers .
• Confounding Variable Control : Standardizing animal models, administration routes, and purity of test compounds.
• Dose-Response Modeling : Applying Hill equations to reconcile differences in threshold concentrations .

Q. How can researchers design experiments to assess this compound’s environmental persistence?

Methodologies include:

• Leaching Tests : Simulating soil-water interactions to measure fluoride and cadmium ion release under varying pH (4–9).
• Bioaccumulation Studies : Using isotopic labeling (¹¹¹Cd) to track uptake in aquatic organisms.
• Comparative Analysis : Contrasting degradation rates with other cadmium salts (e.g., perchlorate, sulfate) .

Q. What frameworks guide hypothesis formulation for this compound’s reactivity in catalytic systems?

Follow the PICOT framework (Population, Intervention, Comparison, Outcome, Time):

• Population : this compound nanoparticles.
• Intervention : Doping with transition metals (e.g., Cu, Zn).
• Comparison : Undoped vs. doped catalytic efficiency in redox reactions.
• Outcome : Turnover frequency and stability over 100 cycles.
• Time : 6-month durability testing .